Cas no 61479-41-2 (3,3'-1,3-Phenylenebis(oxy)dipropanoic acid)

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid is a bifunctional aromatic compound featuring a central phenyl ring linked via ether bridges to two propanoic acid groups. This structure imparts versatility in applications such as polymer synthesis, where it serves as a monomer for producing high-performance polyesters and polyamides. Its symmetrical design enhances thermal stability and mechanical properties in resulting materials. The carboxylic acid termini provide reactive sites for further functionalization, enabling covalent bonding in crosslinked networks or coordination with metal ions. The compound’s rigid yet flexible backbone contributes to controlled crystallinity in specialty polymers, making it valuable in advanced material science and pharmaceutical intermediate synthesis.

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid structure

61479-41-2 structure

Product name:3,3'-1,3-Phenylenebis(oxy)dipropanoic acid

CAS No:61479-41-2

MF:C₁₂H₁₄O₆

MW:254.23596

CID:954573

PubChem ID:338575

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3,3''-[benzene-1,3-diylbis(oxy)]dipropanoic acid
- 3-[3-(2-carboxyethoxy)phenoxy]propanoic acid
- 1,3-Bis-(2-carboxyethoxy)-benzol
- 1,3-Bis-(2-carboxy-ethoxy)-benzol
- 3,3'-m-Phenylendioxy-di-propionsaeure
- 3,3'-m-phenylenedioxy-di-propionic acid
- 3-[3-(2-carboxyethyloxy)phenoxy]propanoic acid
- AC1L7O4X
- NSC361679
- SBB071747
- NSC-361679
- 61479-41-2
- MFCD12972344
- 3,3'-(1,3-Phenylenebis(oxy))dipropanoicacid
- DTXSID80320591
- AKOS015998155
- 3,3''-[1,3-Phenylenebis(oxy)]dipropanoic Acid
- 3,3'-(1,3-Phenylenebis(oxy))dipropanoic acid
- LS-07533
- DS-014048
- 3,3'-[1,3-phenylenebis(oxy)]dipropanoic acid
- 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid
- Inchi： InChI=1S/C12H14O6/c13-11(14)4-6-17-9-2-1-3-10(8-9)18-7-5-12(15)16/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
- InChI Key： JYDYGJKGXBHJBD-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)OCCC(=O)O)OCCC(=O)O

Computed Properties

Exact Mass: 254.07902
Monoisotopic Mass: 254.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.1Å²
XLogP3: 0.9

Experimental Properties

PSA: 93.06
LogP: 1.39360

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	P228865-2000mg	3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid	61479-41-2		2g	$ 615.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739188-5g	3,3'-(1,3-Phenylenebis(oxy))dipropionic acid	61479-41-2	98%	5g	￥3449.00	2024-05-06
A2B Chem LLC	AJ08058-500mg	3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid	61479-41-2	>95%	500mg	$384.00	2024-04-19
TRC	P228865-1000mg	3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid	61479-41-2		1g	$ 390.00	2022-06-03
TRC	P228865-500mg	3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid	61479-41-2		500mg	$ 235.00	2022-06-03
A2B Chem LLC	AJ08058-1g	3,3'-[1,3-Phenylenebis(oxy)]dipropanoic acid	61479-41-2	>95%	1g	$405.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739188-1g	3,3'-(1,3-Phenylenebis(oxy))dipropionic acid	61479-41-2	98%	1g	￥1396.00	2024-05-06